4-(1,1-dioxido-1,2-thiazinan-2-yl)-N-(4-fluorobenzyl)benzenesulfonamide

• IUPAC Name: 4-(1,1-dioxothiazinan-2-yl)-N-[(4-fluorophenyl)methyl]benzenesulfonamide
• InChI: InChI=1S/C17H19FN2O4S2/c18-15-5-3-14(4-6-15)13-19-26(23,24)17-9-7-16(8-10-17)20-11-1-2-12-25(20,21)22/h3-10,19H,1-2,11-13H2
• InChI Key: AZFOVMBTEBRYDB-UHFFFAOYSA-N
• Canonical SMILES: C1CCS(=O)(=O)N(C1)C2=CC=C(C=C2)S(=O)(=O)NCC3=CC=C(C=C3)F
• Molecular Formula: C17H19FN2O4S2
• Molecular Weight: 398.5 g/mol

Description

4-(1,1-dioxido-1,2-thiazinan-2-yl)-N-(4-fluorobenzyl)benzenesulfonamide is a compound that has shown significant potential in scientific research. It is a sulfonamide derivative that has been synthesized through a multi-step process. This compound has been studied for its mechanism of action, biochemical and physiological effects, and its potential applications in various research areas.

Scientific Research Applications

Bioactivity and Enzymatic Inhibition

Studies have demonstrated that derivatives of 4-(1,1-dioxido-1,2-thiazinan-2-yl)-N-(4-fluorobenzyl)benzenesulfonamide show significant bioactivity, including cytotoxic activities which could be crucial for anti-tumor activity studies. These compounds have been evaluated for their potential as carbonic anhydrase inhibitors, showing strong inhibition of human cytosolic isoforms hCA I and II, which could have implications for treating conditions like glaucoma, epilepsy, and cancer (Gul et al., 2016).

Anticancer Applications

Several studies have synthesized and tested compounds for their anticancer properties, showing promising results against various cancer cell lines. For instance, novel aminothiazole-paeonol derivatives exhibited high anticancer potential, particularly against human gastric adenocarcinoma (AGS cells) and human colorectal adenocarcinoma (HT-29 cells), indicating these compounds as promising leads for developing anticancer agents (Tsai et al., 2016).

Anti-HIV and Antitumor Agents

Compounds related to 4-(1,1-dioxido-1,2-thiazinan-2-yl)-N-(4-fluorobenzyl)benzenesulfonamide have been synthesized with a focus on their potential as anticancer and anti-HIV agents. Some derivatives showed moderate anticancer activity, and one compound exhibited encouraging anti-HIV activity, demonstrating the therapeutic potential of these compounds beyond their enzymatic inhibition capabilities (Pomarnacka & Kozlarska-Kedra, 2003).